Cas no 156769-21-0 (Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)-)

Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)- structure
156769-21-0 structure
Product name:Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)-
CAS No:156769-21-0
MF:C14H19NO5
MW:281.304364442825
CID:205430
PubChem ID:71452

Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)- Chemical and Physical Properties

Names and Identifiers

    • Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)-
    • Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-...
    • (1S-(1alpha(S*),5alpha,8aalpha,8balpha))-1,2,5,6,7,8,8a,8b-Octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxoazeto(2,1-a)isoindole-4-carboxylic acid
    • 1,2,5,6,7,8,8a,8b-Octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxoazeto(2,1-a)isoindole-4-carboxylic acid (1S-(1alpha(S*),5alpha,8aalpha,8balpha))-
    • Azeto(2,1-a)isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxo-, (1S-(
    • Sanfetrinem [INN:BAN]
    • UNII-0S36458I44
    • Sanfetrinem
    • GV 104326
    • (1S,5S,8aS,8bR)-1-[1(R)-Hydroxyethyl]-5-methoxy-2-oxo-1,2,5,6,7,8,8a,8b-octahydroazeto[2,1-a]isoindole-4-carboxylic acid
    • SCHEMBL75048
    • GV104326
    • CHEMBL316197
    • Azeto[2,1-a]isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-, (1S,5S,8aS,8bR)-
    • NS00122160
    • 156769-21-0
    • Q27237165
    • SANFETRINEM [INN]
    • GTPL10856
    • Azeto(2,1-a)isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-(1-hydroxyethyl)-5-methoxy-2-oxo-, (1S-(1alpha(S*),5alpha,8aalpha,8balpha))-
    • 0S36458I44
    • GV 326
    • (1S,5S,8aS,8bR)-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-5,6,7,8,8a,8b-hexahydro-1H-azeto[1,2-b]isoindole-4-carboxylic acid
    • Azeto[2,1-a]isoindole-4-carboxylic acid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-, monosodium salt, (1S,5S,8aS,8bR)-
    • GV-104326
    • 4alpha-methoxy trinem
    • (1S,5S,8aS,8bR)-1-((1R)-1-hydroxyethyl)-5-methoxy-2-oxo-5,6,7,8,8a,8b-hexahydro-1H-azeto(1,2-b)isoindole-4-carboxylic acid
    • HY-106922
    • (4S,8S)-4-methoxy-(9R,lOS,12R)-lO-(l-hydroxyethyl)-11-0x0-1 azatricyclo[7.2.0.03,8]undec-2-enecarboxylate
    • GV118819
    • sanfetrinemum
    • 4-methoxy-10-(1-hydroxyethyl)-11-oxo-1-azatricyclo(7.2.0.03,8) undec-2-enecarboxylate
    • CS-0026917
    • (4S,8S)-4-methoxy-(9R,lOS,12R)-lO-(l-hydroxyethyl)-11-0x0-1 azatricyclo(7.2.0.03,8)undec-2-enecarboxylate
    • Inchi: InChI=1S/C14H19NO5/c1-6(16)9-11-7-4-3-5-8(20-2)10(7)12(14(18)19)15(11)13(9)17/h6-9,11,16H,3-5H2,1-2H3,(H,18,19)
    • InChI Key: ICFDDEJRXZSWTA-UHFFFAOYSA-N
    • SMILES: COC1CCCC2C1=C(N1C(=O)C(C(O)C)C12)C(=O)O

Computed Properties

  • Exact Mass: 281.126323
  • Monoisotopic Mass: 281.126323
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 87.1

Experimental Properties

  • Density: 1.39
  • Boiling Point: 536.1°Cat760mmHg
  • Flash Point: 278°C
  • Refractive Index: 1.602

Azeto[2,1-a]isoindole-4-carboxylicacid, 1,2,5,6,7,8,8a,8b-octahydro-1-[(1R)-1-hydroxyethyl]-5-methoxy-2-oxo-,(1S,5S,8aS,8bR)- Related Literature

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